Cas no 1807001-93-9 (4-(Chloromethyl)-2-(difluoromethyl)-3-hydroxy-6-methoxypyridine)

• Product Name: 4-(Chloromethyl)-2-(difluoromethyl)-3-hydroxy-6-methoxypyridine
• CAS No: 1807001-93-9
• MF: C₈H₈ClF₂NO₂
• MW: 223.604428291321
• CID: 4887532
• Update Time: 2025-06-08

4-(Chloromethyl)-2-(difluoromethyl)-3-hydroxy-6-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Chloromethyl)-2-(difluoromethyl)-3-hydroxy-6-methoxypyridine

• Inchi： 1S/C8H8ClF2NO2/c1-14-5-2-4(3-9)7(13)6(12-5)8(10)11/h2,8,13H,3H2,1H3
• InChI Key： NYOQFVXJPLGKDY-UHFFFAOYSA-N
• SMILES： ClCC1C=C(N=C(C(F)F)C=1O)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 185
• XLogP3: 1.8
• Topological Polar Surface Area: 42.4

Additional information on 4-(Chloromethyl)-2-(difluoromethyl)-3-hydroxy-6-methoxypyridine

Introduction to 4-(Chloromethyl)-2-(difluoromethyl)-3-hydroxy-6-methoxypyridine (CAS No. 1807001-93-9)

4-(Chloromethyl)-2-(difluoromethyl)-3-hydroxy-6-methoxypyridine (CAS No. 1807001-93-9) is a unique and versatile compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, characterized by its distinctive chemical structure, holds potential applications in various areas, including drug development and agricultural chemistry. This introduction aims to provide a comprehensive overview of the compound, its properties, and its current and potential uses.

The chemical structure of 4-(Chloromethyl)-2-(difluoromethyl)-3-hydroxy-6-methoxypyridine is particularly noteworthy. It consists of a pyridine ring with a chloromethyl group at the 4-position, a difluoromethyl group at the 2-position, a hydroxyl group at the 3-position, and a methoxy group at the 6-position. This arrangement of functional groups imparts unique chemical and biological properties to the molecule, making it an interesting subject for scientific investigation.

In recent years, there has been a growing interest in the development of novel compounds with specific biological activities. 4-(Chloromethyl)-2-(difluoromethyl)-3-hydroxy-6-methoxypyridine has been studied for its potential as a lead compound in drug discovery. Research has shown that this compound exhibits promising pharmacological properties, including anti-inflammatory and antimicrobial activities. These findings have opened up new avenues for its application in therapeutic settings.

The anti-inflammatory properties of 4-(Chloromethyl)-2-(difluoromethyl)-3-hydroxy-6-methoxypyridine have been explored in several preclinical studies. One notable study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibited the production of pro-inflammatory cytokines in vitro. This suggests that it could be a valuable candidate for the development of new anti-inflammatory drugs, particularly for conditions such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory potential, 4-(Chloromethyl)-2-(difluoromethyl)-3-hydroxy-6-methoxypyridine has also shown promising antimicrobial activity. A study conducted by researchers at the University of California found that this compound exhibited significant antibacterial activity against both Gram-positive and Gram-negative bacteria. This broad-spectrum activity makes it an attractive candidate for developing new antibiotics to combat multidrug-resistant pathogens.

In addition to its biological activities, the chemical stability and solubility properties of 4-(Chloromethyl)-2-(difluoromethyl)-3-hydroxy-6-methoxypyridine are important considerations for its practical applications. The presence of multiple functional groups can influence these properties, affecting the compound's behavior in different environments. For instance, the hydroxyl group can enhance water solubility, while the methoxy group can improve lipophilicity, making it more suitable for certain formulations.

The synthesis of 4-(Chloromethyl)-2-(difluoromethyl)-3-hydroxy-6-methoxypyridine has been optimized through various methods to ensure high yield and purity. One common synthetic route involves the reaction of 2-difluoromethyl-6-methoxypyridin-3(1H)-one with chloromethylating agents under controlled conditions. This process has been refined to minimize side reactions and impurities, ensuring that the final product meets high standards of quality and consistency.

The environmental impact of chemical compounds is an increasingly important consideration in their development and use. Studies on the environmental fate and toxicity of 4-(Chloromethyl)-2-(difluoromethyl)-3-hydroxy-6-methoxypyridine have shown that it degrades rapidly under natural conditions, reducing its potential for long-term environmental accumulation. Additionally, toxicity assessments have indicated that it poses minimal risk to non-target organisms when used appropriately.

In conclusion, 4-(Chloromethyl)-2-(difluoromethyl)-3-hydroxy-6-methoxypyridine (CAS No. 1807001-93-9) is a promising compound with diverse applications in pharmaceutical and agricultural research. Its unique chemical structure confers valuable biological activities, making it a subject of ongoing scientific interest. As research continues to uncover new insights into its properties and potential uses, this compound is likely to play an increasingly important role in advancing medical treatments and agricultural practices.